
Industrial Applications of Solvent Yellow 6:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Yellow OB

Cat. No.: B1672316 Get Quote

C.I. Name: Solvent Yellow 6 C.I. Number: 11390 CAS Number: 131-79-3 Chemical Class:

Monoazo Molecular Formula: C₁₇H₁₅N₃[1] Molecular Weight: 261.32 g/mol [1]

Overview and General Properties
Solvent Yellow 6, also known as Oil Yellow OB, is a solvent-soluble dye characterized by its

reddish-yellow to orange hue in mineral oil.[1] It belongs to the monoazo class of dyes and is

produced by the diazotization of o-Methylaniline and subsequent coupling with Naphthalen-2-

amine.[1] Its solubility in organic solvents like ethanol and toluene, and its insolubility in water,

make it suitable for coloring non-polar materials.[1]

While specific technical data for Solvent Yellow 6 is limited in publicly available literature, its

general properties suggest its utility in applications where high transparency and a yellow-

orange color are desired. However, a reported low heat resistance of 70°C may limit its use in

high-temperature processes, particularly in plastics.[1] This contrasts with other solvent yellow

dyes used in plastics, which often exhibit heat stability up to 300°C. Therefore, the application

of Solvent Yellow 6 should be carefully considered based on the processing temperatures

involved.

Physicochemical Properties
A summary of the known physicochemical properties of Solvent Yellow 6 is presented in Table

1. It is important to note that quantitative data, especially regarding solubility in a wide range of
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industrial solvents and a verified heat stability value for various applications, is not readily

available.

Table 1: Physicochemical Properties of Solvent Yellow 6

Property Value References

Appearance
Red-light yellow to orange

powder
[1]

Melting Point 126 °C [1]

Solubility
Soluble in ethanol and

Toluene; Insoluble in water.
[1]

Heat Resistance 70 °C [1]

Light Fastness Good [1]

Behavior in Acids/Bases

In concentrated sulfuric acid, it

appears as a red-light purple,

which precipitates as a red,

orange-brown solid upon

dilution. An alcohol solution of

the dye turns more red with the

addition of hydrochloric acid

and remains the same color

with sodium hydroxide.[1]

[1]

Industrial Applications
Based on its properties as a solvent dye, Solvent Yellow 6 has potential applications in the

coloring of plastics, inks, and waxes. The following sections provide general guidance and

protocols, which should be adapted and optimized based on experimental testing due to the

lack of specific data for this particular dye.

Plastics
Solvent dyes are widely used in the plastics industry to impart transparent and vibrant colors.

Given the reported low heat stability of Solvent Yellow 6, its application would likely be
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restricted to plastics processed at lower temperatures.

3.1.1 Suitable Resins (Hypothetical)

Polymers with low processing temperatures, such as certain grades of PVC, or for

applications where the dye is incorporated in a masterbatch at a lower temperature.

3.1.2 General Protocol for Plastic Coloration (Masterbatch Method)

This protocol is a generalized procedure for incorporating a solvent dye into a plastic

masterbatch. The specific parameters, especially temperature, must be adjusted for Solvent

Yellow 6 based on its actual heat stability.

Experimental Workflow for Plastic Coloration

Preparation

Processing Final Product

Weigh Polymer Resin

Pre-mix all componentsWeigh Solvent Yellow 6

Weigh Additives (e.g., dispersants)

Melt Compounding
(Twin-Screw Extruder) Cooling and Pelletizing Masterbatch Pellets Quality Control

(Color, Dispersion)

Click to download full resolution via product page

Caption: Workflow for creating a plastic masterbatch with Solvent Yellow 6.

Protocol Steps:

Pre-mixing: Dry blend the polymer resin, Solvent Yellow 6 powder (typically 0.1% to 1.0% by

weight, but needs to be determined experimentally), and any other additives (e.g., dispersing
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agents) in a high-speed mixer until a homogenous mixture is obtained.

Melt Compounding: Feed the pre-mixed material into a twin-screw extruder. The temperature

profile of the extruder should be set to ensure the polymer is molten but remains below the

degradation temperature of Solvent Yellow 6. Given the reported 70°C heat stability, this step

would require a very low processing temperature polymer or confirmation of a higher heat

stability for the dye.

Extrusion and Pelletizing: The molten, colored polymer is extruded through a die into

strands, which are then cooled in a water bath and cut into pellets.

Drying: The masterbatch pellets are thoroughly dried to remove any residual moisture.

Quality Control: The final masterbatch is tested for color strength, dispersion, and other

relevant properties.

Inks
Solvent dyes are integral to the formulation of solvent-based printing inks due to their solubility

and ability to produce transparent and bright colors.

3.2.1 Potential Ink Systems

Flexographic and gravure inks with alcohol and ester-based solvent systems.

3.2.2 General Protocol for Solvent-Based Ink Formulation

This is a generalized protocol. The compatibility and solubility of Solvent Yellow 6 in the specific

resin and solvent system must be verified.

Experimental Workflow for Ink Formulation

Dissolution Letdown & Additives Final Product

Dissolve Resin in Solvent Add Solvent Yellow 6 Mix until completely dissolved Add remaining solvent and additives
(e.g., plasticizers, waxes) High-speed mixing Finished Ink Quality Control

(Viscosity, Color, Adhesion)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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